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Compound of Interest

Compound Name: Bromotrifluoromethane

Cat. No.: B1217167 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Bromotrifluoromethane (CBrF3), also known as Halon 1301,

ensuring a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Bromotrifluoromethane, a colorless, non-flammable gas, adherence to strict

safety protocols is crucial to prevent potential health hazards, including asphyxiation in high

concentrations and frostbite from contact with the liquefied gas.[1][2] The following personal

protective equipment is mandatory.

Eye and Face Protection:

Safety glasses with side-shields should be worn to protect against splashes of the liquefied

gas.[3]

In situations with a higher risk of exposure, chemical splash goggles and a face shield are

recommended.[4]

Skin and Body Protection:
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Chemical-resistant, impervious gloves are required.[3] While specific breakthrough times can

vary by manufacturer, neoprene and nitrile rubber are suggested materials.[4]

Wear appropriate protective clothing to prevent skin contact.[4] In case of contact with the

rapidly expanding gas, which can cause frostbite, flush the affected area with lukewarm

water.[5]

Appropriate footwear and additional skin protection should be selected based on the specific

task and associated risks.[3]

Respiratory Protection:

Work should be conducted in a well-ventilated area, such as under a local exhaust

ventilation system.[6]

If ventilation is inadequate, a properly fitted, NIOSH-approved air-purifying or air-fed

respirator is necessary.[3][7]

For concentrations exceeding 1,000 ppm, a supplied-air respirator with a full facepiece

operating in a pressure-demand or other positive-pressure mode is required.[7]

In confined spaces or areas with potential for high concentrations, a self-contained breathing

apparatus (SCBA) is essential.[1]

Quantitative Exposure Limits
Adherence to established occupational exposure limits is critical to ensure personnel safety.

The following table summarizes the key exposure limits for Bromotrifluoromethane.
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Agency
Exposure
Limit Type

Value (ppm) Value (mg/m³) Notes

OSHA

Permissible

Exposure Limit

(PEL)

1,000 6,100

8-hour time-

weighted

average[7][8]

NIOSH

Recommended

Exposure Limit

(REL)

1,000 6,100

10-hour time-

weighted

average[7][8]

ACGIH
Threshold Limit

Value (TLV)
1,000 6,090

8-hour time-

weighted

average[7][8]

NIOSH

Immediately

Dangerous to

Life or Health

(IDLH)

40,000 - [7][8]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Bromotrifluoromethane is essential for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated. Use a local exhaust ventilation system to draw

vapors away from the breathing zone.[6]

Before use, inspect cylinders for any damage. Cylinders should be stored upright and firmly

secured.[3]

Verify that all equipment is rated for cylinder pressure and constructed of compatible

materials.[3]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the section above before handling the cylinder.
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3. Dispensing the Gas:

Ensure the cylinder valve is closed before connecting any equipment.[3]

Use a backflow preventative device in the piping.[3]

Open the valve slowly and carefully.

Do not heat the cylinder to increase the discharge rate.[5]

4. Post-Handling Procedures:

Close the cylinder valve after each use and when the cylinder is empty.[3]

Disconnect any equipment from the cylinder.

Store the cylinder in a cool, dry, well-ventilated area away from direct sunlight and

incompatible materials.[3] Cylinder temperature should not exceed 52 °C (125 °F).[3]

Disposal Plan
Due to its ozone-depleting potential, Bromotrifluoromethane must not be released into the

atmosphere.[1][9]

1. Waste Collection:

Do not attempt to dispose of the gas yourself.

2. Professional Disposal:

Disposal must be conducted by a licensed and qualified hazardous waste management

company.[9]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup.[9]

Alternatively, empty Airgas-owned pressure vessels should be returned to Airgas.[3] Some

suppliers may have a waste gas recovery program.[1]
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3. Decontamination of Empty Containers:

Empty containers may still contain product residues and should be handled as hazardous

waste.[3]

Do not puncture or incinerate containers.[3]

Containers can be triple-rinsed with a suitable solvent, as advised by your EHS department.

The rinsate must be collected and disposed of as hazardous waste.[9]

Logical Workflow for Handling
Bromotrifluoromethane
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of Bromotrifluoromethane.
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Caption: Workflow for the safe handling of Bromotrifluoromethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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